Cas no 224170-69-8 (Irbesartan N-b-D-2,3,4-Tri-O-acetyl-glucuronide Methyl Ester)

• Product Name: Irbesartan N-b-D-2,3,4-Tri-O-acetyl-glucuronide Methyl Ester
• CAS No: 224170-69-8
• MF: C₃₈H₄₄N₆O₁₀
• MW: 744.790169715881
• CID: 851066
• PubChem ID: 75212999
• Update Time: 2025-04-19

Irbesartan N-b-D-2,3,4-Tri-O-acetyl-glucuronide Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Irbesartan N-β-D-2,3,4-Tri-O-acetyl-glucuronide Methyl Ester
• 1-[5-[4'-[(2-Butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)Methyl][1,1'-biphenyl]-2-yl]-2H-tetrazol-2-yl]-1-deoxy-β-D-glucopyranuronic Acid Methyl Ester 2,3,4-Triacetate
• LogP
• 1-[5-[4'-[(2-Butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)methyl][1,1'-biphenyl]-2-yl]-2H-tetrazol-2-yl]-1-deoxy-beta-D-glucopyranuronic Acid Methyl Ester 2,3,4-Triacetate
• methyl 3,4,5-triacetyloxy-6-[5-[2-[4-[(2-butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)methyl]phenyl]phenyl]tetrazol-2-yl]oxane-2-carboxylate
• 224170-69-8
• Irbesartan N-beta-D-2,3,4-Tri-O-acetyl-glucuronide Methyl Ester
• Irbesartan N-b-D-2,3,4-Tri-O-acetyl-glucuronide Methyl Ester

• Inchi： 1S/C38H44N6O10/c1-6-7-14-29-39-38(19-10-11-20-38)37(49)43(29)21-25-15-17-26(18-16-25)27-12-8-9-13-28(27)34-40-42-44(41-34)35-32(53-24(4)47)30(51-22(2)45)31(52-23(3)46)33(54-35)36(48)50-5/h8-9,12-13,15-18,30-33,35H,6-7,10-11,14,19-21H2,1-5H3
• InChI Key： UKSGMKYWGKQGGT-UHFFFAOYSA-N
• SMILES： O=C1C2(CCCC2)N=C(CCCC)N1CC1C=CC(C2=CC=CC=C2C2N=NN(C3C(C(C(C(C(=O)OC)O3)OC(C)=O)OC(C)=O)OC(C)=O)N=2)=CC=1

Computed Properties

• Exact Mass: 744.31189162g/mol
• Monoisotopic Mass: 744.31189162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 54
• Rotatable Bond Count: 16
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 191Ų

Experimental Properties

• Solubility: Chloroform, Dichloromethane, Ethyl Acetate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives